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Compound of Interest

Compound Name: DL-Adrenaline

Cat. No.: B7769847 Get Quote

For Immediate Release – In the dynamic environment of research and drug development, the

safe handling and disposal of chemical compounds are paramount. This document provides

essential guidance on the proper disposal procedures for DL-Adrenaline (also known as

epinephrine), a widely used catecholamine, ensuring the safety of laboratory personnel and

compliance with environmental regulations.

DL-Adrenaline in its pure form (CAS #51-43-4) is classified as an acutely hazardous waste

(P042) by the Environmental Protection Agency (EPA).[1][2] This designation necessitates strict

adherence to Resource Conservation and Recovery Act (RCRA) guidelines for its disposal. It is

crucial to distinguish pure DL-Adrenaline from its salt forms, which are commonly used in

healthcare settings and are not typically subject to the same P-listing.[1][3][4]

Chemical and Physical Properties of DL-Adrenaline
A thorough understanding of DL-Adrenaline's properties is fundamental to its safe handling

and disposal.
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Property Value

CAS Number 329-65-7

Molecular Formula C₉H₁₃NO₃

Molecular Weight 183.21 g/mol

Appearance Off-white to light brown powder

Solubility Sparingly soluble in water and alcohol

Stability
Sensitive to light, air, heat, and alkaline

conditions.[5] Darkens upon exposure.

Primary Disposal Procedure: Hazardous Waste
Collection
The recommended and most compliant method for disposing of DL-Adrenaline is through a

licensed hazardous waste disposal company.

Step-by-Step Protocol:

Containerization: Keep DL-Adrenaline waste in its original container or a clearly labeled,

compatible, and tightly sealed container. The label should include the words "Hazardous

Waste," the chemical name "DL-Adrenaline," and the associated hazard pictograms.

Segregation: Do not mix DL-Adrenaline waste with other chemical waste streams.

Storage: Store the waste container in a designated, secure satellite accumulation area away

from light, heat, and incompatible materials such as acids, acid chlorides, acid anhydrides,

and oxidizers.[5]

Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste contractor to schedule a pickup.

Generate DL-Adrenaline Waste
Package in a Labeled,

Sealed Container
Store in Designated

Hazardous Waste Area
Contact EHS for Pickup

Licensed Contractor
Disposal (Incineration)
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Figure 1. Standard workflow for the disposal of DL-Adrenaline as hazardous waste.

Secondary Procedure: In-Lab Chemical Degradation
(for Small Spills and Residues)
Disclaimer: This procedure should only be performed by trained personnel in a controlled

laboratory setting, wearing appropriate personal protective equipment (PPE), including a lab

coat, safety goggles, and chemical-resistant gloves. This method is intended for the treatment

of small quantities of DL-Adrenaline. For bulk amounts, the primary disposal procedure must

be followed.

DL-Adrenaline is susceptible to oxidative degradation, particularly in alkaline conditions. This

property can be utilized for its in-lab neutralization.

Experimental Protocol for Oxidative Degradation:

Preparation: In a chemical fume hood, prepare a 10% solution of sodium hypochlorite

(household bleach) in water. Also, prepare a dilute solution of a weak acid (e.g., 5% acetic

acid) and a weak base (e.g., 5% sodium bicarbonate) for final pH adjustment.

Dissolution: If dealing with solid DL-Adrenaline, dissolve it in a minimal amount of water.

Degradation: Slowly and with stirring, add the 10% sodium hypochlorite solution to the DL-
Adrenaline solution in a 10:1 (v/v) ratio of bleach solution to adrenaline solution. The

solution may change color, indicating a reaction.

Reaction Time: Allow the mixture to react for at least one hour to ensure complete

degradation.

Neutralization: Test the pH of the resulting solution. Neutralize it to a pH between 6.0 and 8.0

by adding the dilute acid or base dropwise.

Disposal of Treated Solution: Once neutralized, the solution can typically be disposed of

down the drain with copious amounts of water, in accordance with local regulations. Always

confirm your institution's specific policies for the disposal of treated chemical waste.
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Figure 2. Decision pathway for DL-Adrenaline disposal.

By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of DL-Adrenaline, fostering a secure laboratory

environment and upholding environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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